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Compound of Interest

Compound Name: cobalt;rhodium

Cat. No.: B15161835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cobalt-rhodium (Co-Rh) alloys, with

a focus on their synthesis, properties, and the experimental methodologies used for their

characterization. This document is intended for researchers, scientists, and professionals in

drug development who may utilize these materials in specialized applications.

Cobalt-Rhodium Alloy Phase Diagram
A comprehensive, experimentally determined binary phase diagram for the cobalt-rhodium

system is not readily available in publicly accessible literature. The Co-Rh system is

characterized by complete solid solubility at high temperatures, forming a face-centered cubic

(fcc) crystal structure across all compositions. At lower temperatures, cobalt undergoes an

allotropic transformation from the high-temperature fcc (α-Co) phase to a hexagonal close-

packed (hcp) (ε-Co) phase. The addition of rhodium is expected to influence the temperature

and compositional range of this transformation. Theoretical calculations and limited

experimental data suggest a peritectic reaction at lower temperatures, but a complete,

validated phase diagram remains to be established.

Properties of Cobalt-Rhodium Alloys
The available data on Co-Rh alloys primarily focuses on their magnetic properties, particularly

in thin film form. Information on bulk mechanical, electrical, and thermal properties is limited.
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Magnetic Properties
Cobalt-rhodium alloys exhibit a range of interesting magnetic behaviors that are highly

dependent on composition and crystallographic structure. Pure cobalt is ferromagnetic, while

pure rhodium is paramagnetic. Alloying these two elements allows for the tuning of magnetic

properties.

Composition (at.%
Co)

Magnetic Property
Curie Temperature
(°C)

Notes

100 Ferromagnetic 1115 Bulk cobalt.

> 50 Ferromagnetic
Varies with

composition

The Curie

temperature generally

decreases with

decreasing cobalt

content.

< 50 Paramagnetic -

The transition to

paramagnetism is not

sharply defined and

depends on the

specific atomic

arrangement.

Table 1: Magnetic Properties of Cobalt-Rhodium Alloys

Mechanical Properties
Quantitative data on the mechanical properties of bulk Co-Rh alloys is scarce. However,

general trends can be inferred from the behavior of similar solid-solution alloys. The addition of

rhodium to cobalt is expected to result in solid solution strengthening, leading to an increase in

hardness and tensile strength compared to pure cobalt.

Electrical Properties
The electrical resistivity of Co-Rh alloys is expected to follow Nordheim's rule for solid

solutions, with the maximum resistivity occurring at an intermediate composition (around 50
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at.% Co).

Property Value

Electrical Resistivity of Cobalt (at 20°C) 62.4 nΩ·m

Electrical Resistivity of Rhodium (at 20°C) 43.3 nΩ·m

Table 2: Electrical Resistivity of Pure Cobalt and Rhodium

Thermal Properties
Specific data on the thermal properties of Co-Rh alloys, such as thermal conductivity and

thermal expansion, are not readily available.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Co-Rh alloys are

provided below. These methodologies are based on standard practices in materials science

and can be adapted for specific research needs.

Synthesis of Cobalt-Rhodium Alloys
Method: Arc Melting

Starting Materials: High-purity cobalt (99.95% or better) and rhodium (99.9% or better) in

powder, pellet, or wire form.

Preparation: The requisite amounts of cobalt and rhodium are weighed to achieve the

desired atomic percentage. The materials are cleaned to remove any surface oxides or

contaminants.

Alloying: The constituents are placed in a water-cooled copper hearth of an arc melting

furnace. The furnace chamber is evacuated to a high vacuum and then backfilled with an

inert gas (e.g., high-purity argon).

Melting: A high current is passed through a non-consumable tungsten electrode to strike an

arc with the charge, causing it to melt. The alloy is repeatedly melted and flipped to ensure
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homogeneity.

Solidification: The molten alloy is allowed to solidify in the copper hearth.

Homogenization: The as-cast ingot is sealed in a quartz ampoule under vacuum and

annealed at a high temperature (e.g., 1000 °C) for an extended period (e.g., 100 hours) to

ensure a uniform composition and crystal structure.

Characterization of Cobalt-Rhodium Alloys
3.2.1. Structural and Phase Analysis

Method: X-ray Diffraction (XRD)

Sample Preparation: A small section of the homogenized alloy is cut and polished to a mirror

finish to ensure a flat surface for analysis.

Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source is typically

used.

Data Acquisition: The sample is mounted on the goniometer, and the diffraction pattern is

recorded over a 2θ range of 20° to 120° with a step size of 0.02° and a dwell time of 1-2

seconds per step.

Analysis: The resulting diffraction pattern is analyzed to identify the crystal structure (fcc,

hcp), determine the lattice parameters, and quantify the phase fractions if multiple phases

are present.

3.2.2. Microstructural Analysis

Method: Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy

(EDS)

Sample Preparation: The sample is mounted in a conductive resin, ground with successively

finer abrasive papers, and then polished with diamond paste to a mirror finish. The polished

surface may be etched with a suitable chemical reagent to reveal the grain boundaries.
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Imaging: The sample is placed in the SEM chamber, and secondary electron or

backscattered electron images are acquired to visualize the microstructure, including grain

size and morphology.

Compositional Analysis (EDS): The EDS detector is used to perform elemental mapping and

point analysis to confirm the overall composition and assess the chemical homogeneity of

the alloy.

3.2.3. Magnetic Property Measurement

Method: Vibrating Sample Magnetometry (VSM)

Sample Preparation: A small, regularly shaped sample (e.g., a cube or sphere) is cut from

the bulk alloy.

Measurement: The sample is mounted in the VSM, and the magnetic moment is measured

as a function of the applied magnetic field at various temperatures.

Analysis: The M-H (magnetization versus magnetic field) curves are analyzed to determine

saturation magnetization, remanence, and coercivity. The M-T (magnetization versus

temperature) curves are used to determine the Curie temperature.

Visualizations
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Caption: Experimental workflow for Co-Rh alloy synthesis and characterization.

To cite this document: BenchChem. [Cobalt-Rhodium Alloys: A Technical Guide to Synthesis,
Properties, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15161835#cobalt-rhodium-alloys-phase-diagram-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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